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Compound of Interest

Compound Name: Creatinine monohydrate

Cat. No.: B14218668 Get Quote

Technical Support Center: Powdered Creatine
Monohydrate
This center provides researchers, scientists, and drug development professionals with essential

information regarding the long-term storage and stability of powdered creatine monohydrate.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for powdered creatine

monohydrate?

A1: Powdered creatine monohydrate should be stored in a tightly sealed container in a cool,

dry, and dark place.[1][2][3] The optimal storage temperature is typically between 15°C and

25°C.[1] It is crucial to protect the powder from moisture, as this is the primary catalyst for its

degradation.[3]

Q2: How stable is powdered creatine monohydrate? What is its expected shelf life?

A2: In its solid powder form, creatine monohydrate is exceptionally stable.[4][5] Studies have

shown that it exhibits no significant degradation for over three years, even at elevated

temperatures such as 40°C (104°F).[4][6][7] When stored properly, its shelf life can extend well

beyond the typical two-to-three-year period often listed by manufacturers.[6][8]

Q3: What is the primary degradation product of creatine monohydrate?
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A3: The primary degradation product is creatinine.[4][5] This conversion is a non-enzymatic,

intramolecular cyclization reaction where creatine loses a molecule of water.[5] In solid form,

this process is extremely slow but is accelerated significantly when creatine is dissolved in

aqueous solutions, especially under acidic conditions.[4][5]

Q4: Is creatine monohydrate hygroscopic?

A4: Yes, the anhydrous form of creatine is hygroscopic and will absorb moisture from the air to

convert to the more stable monohydrate form.[9] Studies show that anhydrous creatine is

stable at relative humidity (RH) below 33-35% but transforms into the monohydrate form at RH

above 40-52%.[9][10] Therefore, keeping the container tightly sealed is critical to prevent

clumping and maintain stability.[1][3]

Q5: Does clumping indicate that the creatine monohydrate has degraded?

A5: Clumping is primarily a physical change caused by moisture absorption and does not

necessarily indicate chemical degradation to creatinine.[1][3] However, the presence of excess

moisture can create an environment where degradation could potentially occur over time. If the

product has been stored improperly and shows significant clumping, it is advisable to test for

purity.
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Problem Possible Cause(s) Recommended Solution(s)

Powder has clumped or

become hard.

1. Improper storage in a humid

environment.2. Container not

sealed tightly.

1. Break up the clumps

mechanically in a low-humidity

environment (e.g., glove

box).2. Store the product in a

desiccator to remove excess

moisture.3. For future

prevention, always store in a

cool, dry place with the

container lid tightly secured.[3]

Consider placing a desiccant

pack inside the storage

container.[1]

Inconsistent or unexpected

analytical results (e.g., in cell

culture, animal studies).

1. Degradation: The powder

may have degraded to

creatinine, reducing the

concentration of active

creatine.2. Poor Solubility: The

compound may not be fully

dissolved, leading to

inaccurate concentrations.3.

Contamination: The product

may be contaminated with

impurities from manufacturing

(e.g., creatinine, iron).[11]

1. Verify Purity: Perform HPLC

analysis to quantify creatine

and creatinine content (see

Protocol 1).2. Ensure

Complete Dissolution: Refer to

the solubility data (Table 1)

and use appropriate solvents

and temperatures. Gentle

heating and vortexing can aid

dissolution. For aqueous

solutions, prepare them fresh

before use, as creatine is less

stable in solution.[12]3. Check

Certificate of Analysis (CoA):

Review the supplier's CoA for

specified impurities.

Difficulty dissolving the

powder.

1. Low Solvent Temperature:

Solubility of creatine

monohydrate in water is

temperature-dependent.[4]2.

Incorrect Solvent: Creatine

monohydrate has limited

solubility in many organic

1. Increase Temperature:

Gently warm the solvent (e.g.,

water) to increase solubility

(see Table 1).2. Select

Appropriate Solvent: Water is

the most common solvent. For

stock solutions, DMSO can be
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solvents.[13][14]3. Attempting

to create a supersaturated

solution.

used, but solubility is limited

(~1 mg/mL).[12] It is nearly

insoluble in ethanol and ether.

[13][14]3. Consult Solubility

Data: Do not exceed the

solubility limits outlined in

Table 1.

Quantitative Data Summary
Table 1: Solubility of Creatine Monohydrate in Water at
Different Temperatures

Temperature (°C) Temperature (°F) Solubility (g/L)

4 39.2 6

20 68 14

50 122 34

60 140 45

(Data sourced from Jäger et

al., 2011)[4]

Table 2: Stability of Solid Creatine Monohydrate at
Various Temperatures
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Storage
Temperature (°C)

Storage
Temperature (°F)

Duration
Creatinine
Detected

Room Temperature ~68-77 > 3 years
Not detected (<67

ppm)

40 104 > 3 years
Not detected (<67

ppm)

60 140 44 months 106 ppm

(Data sourced from

Jäger et al., 2011)[4]

Experimental Protocols
Protocol 1: Purity and Degradation Analysis by HPLC
This protocol outlines a method to quantify the concentration of creatine and its primary

degradation product, creatinine, in a powdered sample.

1. Objective: To determine the purity of creatine monohydrate powder and quantify the

percentage of creatinine.

2. Materials:

Creatine monohydrate sample

Creatine and creatinine analytical standards

HPLC system with UV detector

Cation exchange or porous graphitic carbon column[15][16]

Mobile Phase: e.g., 5 mM sodium acetate, pH 5.1[15] or a mixture of water, acetonitrile

(MeCN), and an acid like TFA or phosphoric acid.[17][18]

HPLC grade water and acetonitrile

Filtration apparatus (0.2 μm filter)
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3. Standard Preparation:

Prepare a stock solution of creatine standard (e.g., 1000 µg/mL) in the mobile phase.

Prepare a stock solution of creatinine standard (e.g., 100 µg/mL) in the mobile phase.

Create a series of calibration standards by serially diluting the stock solutions to cover the

expected concentration range of the sample.

4. Sample Preparation:

Accurately weigh approximately 10 mg of the creatine monohydrate powder.

Dissolve the powder in a known volume (e.g., 10 mL) of mobile phase to create a 1 mg/mL

solution.

Vortex or sonicate until fully dissolved.

Filter the sample solution through a 0.2 μm syringe filter into an HPLC vial.

5. HPLC Conditions:

Column: Hamilton PRP-X200 Cation Exchange (100 x 4.1 mm)[15] or Thermo Scientific

Hypercarb (Porous Graphitic Carbon).[16]

Mobile Phase: Isocratic elution with 5 mM sodium acetate, pH 5.1.

Flow Rate: 1.0 mL/min.[15]

Injection Volume: 25 µL.[15]

Detector Wavelength: 234 nm.[15]

Run Time: Approximately 10 minutes (creatinine typically elutes around 4-5 minutes).[15]

6. Data Analysis:

Generate a calibration curve for both creatine and creatinine by plotting peak area against

concentration.
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Calculate the concentration of creatine and creatinine in the sample by comparing its peak

areas to the calibration curves.

Determine the purity and percentage of degradation.

Protocol 2: Determination of Water Content by Karl
Fischer Titration
This protocol determines the exact water content, which is crucial for confirming the

monohydrate state and identifying excess adsorbed moisture.

1. Objective: To quantify the percentage of water in the creatine monohydrate sample.

2. Principle: Karl Fischer (KF) titration is a highly specific method for water determination.[19]

The titration is based on the reaction of iodine with water in the presence of sulfur dioxide, a

base, and a solvent (typically methanol).[20][21]

3. Materials:

Automated Karl Fischer Titrator (Volumetric or Coulometric).

KF reagents (e.g., titrant, solvent).

Creatine monohydrate sample.

Certified water standard for titer determination.

4. Procedure (Volumetric Method):

Titer Determination: Standardize the KF titrant by titrating a known amount of a certified

water standard. This determines the water equivalent of the titrant (mg/mL).

Sample Analysis:

Add a suitable amount of KF solvent to the titration vessel and pre-titrate to a dry, stable

endpoint.
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Accurately weigh a specific amount of the creatine monohydrate powder and add it directly

to the titration vessel.

Start the titration. The instrument will automatically add the titrant until all the water from

the sample has reacted.

The instrument calculates the water content based on the volume of titrant used and its

predetermined titer.

5. Calculation:

% Water = (Volume of Titrant (mL) * Titer (mg/mL)) / (Sample Weight (mg)) * 100

The theoretical water content for pure creatine monohydrate (C₄H₉N₃O₂·H₂O, Molar Mass:

149.15 g/mol ) is approximately 12.1%. Values significantly higher than this may indicate the

presence of excess surface moisture.
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Creatine degradation pathway from solid to aqueous form.
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Inconsistent
Experimental Results

Was the powder
fully dissolved?

Yes No

Was the material
stored correctly?

(Cool, dry, sealed)

YesNo

Was aqueous solution
prepared fresh?

Yes No

Action: Review solubility data
(Table 1). Use appropriate

solvent/temperature.

Action: Perform Karl Fischer
titration to check for

excess moisture.

Action: Perform HPLC analysis
to quantify creatine vs.

creatinine.

Action: Remake solution
immediately before use.

Re-run Experiment

Click to download full resolution via product page

Troubleshooting workflow for inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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powdered-creatinine-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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